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Compound of Interest

Compound Name: GN44028

Cat. No.: B15574041 Get Quote

Essential Safety and Handling Guide for GN44028
This document provides immediate, essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of GN44028. The following

procedures are designed to minimize risk and ensure a safe laboratory environment.

Chemical Identifier and Properties
Property Value

Chemical Name
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,4-

dihydro-indeno[1,2-c]pyrazol-3-amine

CAS Number 1421448-26-1

Molecular Formula C₁₈H₁₅N₃O₂

Molecular Weight 305.33 g/mol

Purity ≥98%

Appearance Solid

Solubility Soluble in Methanol

Storage Store at -20°C
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Hazard Identification and Personal Protective Equipment
(PPE)
According to the Safety Data Sheet (SDS) from Cayman Chemical, GN44028 is not classified

as a hazardous substance under the Globally Harmonized System (GHS). However, as a

matter of standard laboratory practice and until further information is available, it is prudent to

treat this compound as potentially hazardous.[1][2]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use chemically resistant gloves. Although no specific glove material has

been recommended due to a lack of data, nitrile gloves are a common choice for handling

chemical compounds in a laboratory setting.

Skin and Body Protection: Wear a standard laboratory coat.

Respiratory Protection: Not required under normal handling conditions.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Before handling, ensure you have read and understood the Safety Data Sheet.
Work in a well-ventilated area, preferably within a chemical fume hood.
Assemble all necessary equipment: chemical-resistant gloves, safety goggles, lab coat, and
appropriate weighing and dissolving materials.

2. Weighing and Dissolving:

GN44028 is supplied as a solid.[1]
Carefully weigh the desired amount of the compound.
To prepare a stock solution, dissolve GN44028 in a suitable solvent, such as methanol.[1]
The solution should be purged with an inert gas.[1]

3. Use in Experiments:
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When using the compound in experiments, handle it with care to avoid generating aerosols.
Avoid contact with skin and eyes.[1][2] In case of accidental contact, rinse the affected area
with copious amounts of water.
Do not ingest or inhale the compound.[1][2] If inhalation occurs, move to fresh air.

4. Storage:

Store GN44028 as a solid at -20°C for long-term stability (≥4 years).[1]

Disposal Plan
Dispose of waste containing GN44028 in accordance with local, state, and federal regulations

for chemical waste.

1. Unused Compound:

Dispose of the original compound as chemical waste. Do not discard it in the regular trash or
down the drain.

2. Contaminated Materials:

Any materials that have come into contact with GN44028, such as pipette tips, gloves, and
empty containers, should be considered chemical waste and disposed of accordingly.

3. Liquid Waste:

Solutions containing GN44028 should be collected in a designated, labeled waste container
for chemical waste disposal.

Experimental Workflow
The following diagram outlines the standard procedure for the safe handling of GN44028 in a

laboratory setting.
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Caption: Workflow for the safe handling and disposal of GN44028.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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